Cas no 241154-06-3 (3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-)
241154-06-3 structure
Product Name:3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-
CAS No:241154-06-3
MF:C18H11F3O3
MW:332.273355722427
CID:245652
PubChem ID:2735999
Update Time:2025-04-19
3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-
- 5-(4-phenylphenyl)-2-(trifluoromethyl)furan-3-carboxylic acid
- 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)
- 5-(4-Biphenyl)-2-(trifluoromethyl)furan-3-carboxylic acid
- 5-[1,1A'A inverted exclamation markA'A-biphenyl]-4-yl-2-(trifluoromethyl)-3-furoic acid
- PC5949
- UGZOLBZNUYWBAP-UHFFFAOYSA-N
- SCHEMBL14050010
- 5-([1,1'-Biphenyl]-4-yl)-2-(trifluoromethyl)furan-3-carboxylic acid
- DTXSID50371075
- 241154-06-3
-
- Inchi: 1S/C18H11F3O3/c19-18(20,21)16-14(17(22)23)10-15(24-16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,22,23)
- InChI Key: UGZOLBZNUYWBAP-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)O)C=C(C2C=CC(C3C=CC=CC=3)=CC=2)O1)(F)F
Computed Properties
- Exact Mass: 332.06600
- Monoisotopic Mass: 332.06602869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44000
- LogP: 5.33060
3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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